1-Benzo[b]thiophen-2-ylmethyl-7-bromo-1H-indole-2,3-dione

• Molecular Formula: C17H10BrNO2S
• Molecular Weight: 372.2 g/mol
• IUPAC Name: 1-(1-benzothiophen-2-ylmethyl)-7-bromoindole-2,3-dione
• InChI: InChI=1S/C17H10BrNO2S/c18-13-6-3-5-12-15(13)19(17(21)16(12)20)9-11-8-10-4-1-2-7-14(10)22-11/h1-8H,9H2
• InChI Key: UFOWXDUBQLPEOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)CN3C4=C(C=CC=C4Br)C(=O)C3=O

Description

1-Benzo[b]thiophen-2-ylmethyl-7-bromo-1H-indole-2,3-dione is a member of indoles. It has a role as an anticoronaviral agent.

Scientific Research Applications

Synthesis and Chemical Properties

• Regioselective Synthesis : A study by Verma et al. (2009) demonstrates the use of benzo[b]thiophene-2,3-dione in the regioselective synthesis of novel spiropyrrolidines via 1,3-dipolar cycloaddition reactions. This process is significant for developing new heterocyclic compounds with potential applications in industrial and pharmaceutical chemistry (Verma et al., 2009).

• Electronic and Optical Properties : In a study by Cai et al. (2013), derivatives of benzo[b]thiophene, including molecules similar to 1-Benzo[b]thiophen-2-ylmethyl-7-bromo-1H-indole-2,3-dione, were synthesized for use in organic field-effect transistors (OFETs). This research highlights the compound's potential in electronic applications, particularly in solution-processed organic electronics (Cai et al., 2013).

• Dipole Moments and Spectra Analysis : Galasso and Pappalardo (1976) measured the electric dipole moments of compounds including benzo[b]thiophen-2,3-dione, offering insights into their electronic structures and potential applications in understanding electronic transitions in similar compounds (Galasso & Pappalardo, 1976).

• Reactivity and Derivative Formation : Research by Sallam et al. (1975) explores the reactions of benzo[b]thiophene-2,3-diones with Grignard reagents, leading to the formation of various derivatives. This demonstrates the compound's versatility in synthetic organic chemistry (Sallam et al., 1975).

Pharmaceutical and Biomedical Potential

• Synthesis of Pharmacologically Active Derivatives : The work of Bhatt et al. (2015) involves the synthesis of tetrahydroquinazoline derivatives of benzo[b]thiophene, highlighting the potential of such compounds, including 1-Benzo[b]thiophen-2-ylmethyl-7-bromo-1H-indole-2,3-dione, in developing new pharmaceutical agents (Bhatt et al., 2015).

• Thromboxane Synthetase Inhibitors : Cross et al. (1986) describe compounds related to 1-Benzo[b]thiophen-2-ylmethyl-7-bromo-1H-indole-2,3-dione as potent thromboxane synthetase inhibitors, indicating potential therapeutic applications in cardiovascular diseases (Cross et al., 1986).